Cas no 1866-13-3 (Propionylcholine p-Toluenesulfonate)

• Product Name: Propionylcholine p-Toluenesulfonate
• CAS No: 1866-13-3
• MF: C₁₅H₂₅NO₅S
• MW: 331.427703619003
• MDL: MFCD00059975
• CID: 118163
• Update Time: 2025-04-18

Propionylcholine p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• PROPIONYLCHOLINE P-TOLUENESULFONATE
• 4-methylbenzenesulfonate,trimethyl(2-propanoyloxyethyl)azanium
• P0517
• N,N,N-Trimethyl-2-(propionyloxy)
• ethanaminium 4-methylbenzenesulfonate
• N,N,N-Trimethyl-2-(propionyloxy)ethanaminium 4-methylbenzenesulfonate
• Propionylcholinep-Toluenesulfonate
• N,N,N-Trimethyl-2-(propanoyloxy)ethan-1-aminium 4-methylbenzene-1-sulfonate
• Propionylcholine p-Toluenesulfonate

• MDL： MFCD00059975
• Inchi： 1S/C8H18NO2.C7H8O3S/c1-5-8(10)11-7-6-9(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-7H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： QEWHHEJZLZTUQT-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O(C(CC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 331.14500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: 120 °C
• Water Partition Coefficient: almost transparency
• PSA: 91.88000
• LogP: 2.62570
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt